Cas no 1785121-15-4 (4-[(3-Bromo-5-fluorophenyl)methyl]piperidine)

• Product Name: 4-[(3-Bromo-5-fluorophenyl)methyl]piperidine
• CAS No: 1785121-15-4
• MF: C₁₂H₁₅BrFN
• MW: 272.156605958939
• CID: 5984699
• PubChem ID: 84809653
• Update Time: 2025-05-26

4-[(3-Bromo-5-fluorophenyl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-[(3-bromo-5-fluorophenyl)methyl]piperidine
• EN300-1920629
• 1785121-15-4
• 4-[(3-Bromo-5-fluorophenyl)methyl]piperidine

• Inchi： 1S/C12H15BrFN/c13-11-6-10(7-12(14)8-11)5-9-1-3-15-4-2-9/h6-9,15H,1-5H2
• InChI Key： BIUCSCHONIGKGE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CC1CCNCC1)F

Computed Properties

• Exact Mass: 271.03719g/mol
• Monoisotopic Mass: 271.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Additional information on 4-[(3-Bromo-5-fluorophenyl)methyl]piperidine

Comprehensive Overview of 4-[(3-Bromo-5-fluorophenyl)methyl]piperidine (CAS No. 1785121-15-4)

4-[(3-Bromo-5-fluorophenyl)methyl]piperidine (CAS No. 1785121-15-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a piperidine core substituted with a 3-bromo-5-fluorophenylmethyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting central nervous system (CNS) disorders and G-protein-coupled receptors (GPCRs).

The 4-[(3-Bromo-5-fluorophenyl)methyl]piperidine structure combines halogenated aromaticity with the versatility of the piperidine ring, a motif frequently encountered in FDA-approved drugs. This dual functionality allows for diverse chemical modifications, enabling the development of novel small-molecule inhibitors and ligands. Recent studies highlight its role in optimizing pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical in modern medicinal chemistry.

In the context of green chemistry, 4-[(3-Bromo-5-fluorophenyl)methyl]piperidine has been explored for its compatibility with sustainable synthetic methodologies. Researchers are investigating catalytic bromination and fluorination techniques to reduce environmental impact while maintaining high yields. This aligns with the growing demand for eco-friendly synthesis routes in the pharmaceutical industry, a topic frequently searched in academic and industrial forums.

Another area of interest is the compound's potential in preclinical studies. Its structural analogs have shown promise in modulating neurotransmitter receptors, sparking discussions about its utility in treating neurodegenerative diseases. Online searches often revolve around its mechanism of action and structure-activity relationships (SAR), reflecting the compound's relevance in cutting-edge research.

From a commercial perspective, 4-[(3-Bromo-5-fluorophenyl)methyl]piperidine is available through specialized chemical suppliers, with purity levels tailored for high-throughput screening (HTS) and combinatorial chemistry. Its CAS No. 1785121-15-4 serves as a unique identifier, ensuring precise procurement for laboratories focused on lead optimization and fragment-based drug design.

In summary, 4-[(3-Bromo-5-fluorophenyl)methyl]piperidine represents a versatile building block in drug development, bridging the gap between organic synthesis and therapeutic innovation. Its integration into AI-driven drug discovery platforms further underscores its importance, as computational models increasingly rely on such scaffolds to predict bioactive conformations and target affinity.